Cas no 2171436-60-3 (3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171436-60-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6238525
• PubChem ID: 165808520
• Update Time: 2025-06-26

3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2171436-60-3
• EN300-1500453
• 3-cyclopropyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)24(25(32)29-27(3,14-23(30)31)17-12-13-17)28-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)/t24-,27?/m0/s1
• InChI Key： UJYVLCVSHRUNOT-BXXZMZEQSA-N
• SMILES： OC(CC(C)(C1CC1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

3-Cyclopropyl-3-(2S)-2-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino)-3-Methylbutanamidobutanoic Acid (CAS No. 2171436-60-3)

The compound 3-cyclopropyl-3-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, with CAS number 2171436-60-3, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center at the (2S) configuration. The presence of these functional groups makes it a valuable substrate for peptide synthesis and drug development.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and stereo-selective catalysis. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), plays a critical role in ensuring the stability and specificity of the molecule during synthesis. This has been extensively studied in recent research, where the use of Fmoc protection has been optimized to enhance yield and purity in large-scale production.

The cyclopropyl moiety within the structure contributes to the compound's unique physical and chemical properties. Cyclopropane rings are known for their strain-induced reactivity, which can be harnessed to design molecules with enhanced bioactivity. Recent studies have explored the influence of cyclopropane rings on pharmacokinetic profiles, revealing improved membrane permeability and metabolic stability compared to their non-cyclic counterparts.

The (2S) configuration at the chiral center is another critical feature of this compound. Stereochemistry plays a pivotal role in determining the biological activity of molecules, particularly in drug design. The enantiomeric excess (ee) of this compound has been rigorously controlled through asymmetric synthesis techniques, ensuring high optical purity. This aspect has been highlighted in recent publications focusing on enantioselective catalysis and its applications in medicinal chemistry.

In terms of applications, 3-cyclopropyl-3-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has shown promise as a precursor for peptide-based drugs targeting various therapeutic areas. Its ability to serve as a building block for more complex molecules makes it an invaluable asset in combinatorial chemistry libraries. Recent research has demonstrated its utility in designing inhibitors for proteolytic enzymes, such as caspases and matrix metalloproteinases (MMPs), which are implicated in diseases like cancer and neurodegenerative disorders.

Moreover, the integration of this compound into drug delivery systems has been explored to enhance bioavailability and reduce systemic toxicity. Nanoparticle encapsulation and lipid-based formulations have been tested with this compound, showing improved pharmacokinetic parameters in preclinical models. These findings underscore its potential as a versatile tool in both academic research and industrial drug development.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly instrumental in verifying the molecular formula and detecting impurities at trace levels.

In conclusion, 3-cyclopropyl-3-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, combined with recent breakthroughs in synthetic methodology and analytical characterization, position it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of personalized medicine and precision healthcare.